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Compound of Interest

Compound Name:
POLY(GLU, LYS)

HYDROBROMIDE

CAS No.: 119039-90-6

Cat. No.: B1167530

Get Quote

Product Category: Synthetic Copolymers (Polyamino acids) Primary Application: Ligand binding

assays, Layer-by-Layer (LbL) assembly, Drug delivery carriers. Standard Composition:

Typically Glutamic Acid (Glu) : Lysine (Lys) ratio of 6:4 (e.g., Sigma P7658).

Part 1: The Core Mechanism
To troubleshoot effectively, you must understand the "Charge-pH Switch." Poly(Glu, Lys) is an

ampholytic copolymer. Its solubility and stability are dictated entirely by the ionization state of

its two components relative to the solvent pH.

The "Danger Zone" (Isoelectric Precipitation)
Unlike homopolymers like Poly-L-Lysine (always positive) or Poly-L-Glutamic Acid (always

negative at neutral pH), this copolymer has an Isoelectric Point (pI).

At Neutral pH (7.4): The Glu residues (negative) outnumber the Lys residues (positive). The

polymer has a Net Negative Charge and is soluble.
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At Acidic pH (~4.0 - 4.5): As pH drops, Glu residues protonate (become neutral). At a specific

pH (the pI), the remaining negative charges on Glu exactly balance the fixed positive

charges on Lys. The net charge becomes Zero.

Result: Massive aggregation and precipitation.

Visualizing the Charge State
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Click to download full resolution via product page

Caption: Figure 1. The solubility profile of Poly(Glu, Lys) 6:4. The polymer is soluble at very low

pH (Net +) and neutral/high pH (Net -), but precipitates near pH 4.0-4.5.

Part 2: Troubleshooting Guide (Q&A)
Module 1: Solubility & Preparation
Q: I dissolved the powder in pure water, but the solution is cloudy. Why? A: This is a classic

"Self-Buffering to pI" error.

The Cause: The product is supplied as a "Hydrobromide" salt. The Lysine residues are

protonated (

). The Glutamic acid residues are likely in the free acid form (

). When you dissolve this in unbuffered water, the partial ionization of Glu releases protons,
driving the pH down into the acidic range (pH 3–5). This lands the polymer directly in its
Isoelectric Precipitation Zone.

The Fix:

Do not filter the cloudy solution (you will lose the polymer).

Add a small amount of concentrated buffer (e.g., 1M Tris pH 8.0) or dropwise 0.1N NaOH

while stirring.

Once the pH rises above 6.0, the solution will clear instantly as the Glu residues ionize

and the net charge becomes negative.

Q: Can I use this polymer to coat cell culture plates for adhesion? A:Generally, No. (Unless

using a specific bridging protocol).

The Reason: Standard cell adhesion coatings (like Poly-L-Lysine) work because they are

positively charged and attract the negatively charged cell membrane.

The Problem: Poly(Glu, Lys) (6:4 ratio) is Net Negative at physiological pH (7.4). It will repel

the cell membrane.
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Exception: If you are using it to coat a positively charged surface (like an amine-

functionalized slide) to create a specific non-fouling or ligand-binding layer.

Module 2: Stability & Storage
Q: How does pH affect the shelf-life of my stock solution? A: Extreme pH accelerates peptide

bond hydrolysis.

Optimal Storage: pH 7.0 – 8.0 in a buffered solution (PBS or Tris). Store at -20°C.

Avoid: Storing at pH > 10. While soluble, the high pH can cause base-catalyzed hydrolysis of

the peptide backbone and deamidation of side chains over time.

Q: I need to remove the Hydrobromide (HBr) counterions. How? A: Dialysis is required.

Protocol:

Dissolve polymer in a neutral buffer (e.g., PBS pH 7.4) to ensure solubility.

Use a dialysis membrane with a Molecular Weight Cut-Off (MWCO) appropriate for your

polymer size (typically 12-14 kDa for a 30-70 kDa polymer).

Dialyze against water or a low-salt buffer. The

ions will diffuse out, and

(from the buffer) will replace them as counterions for the Glu residues.

Part 3: Experimental Data Reference
Table 1: Charge Characteristics vs. pH (6:4 Glu:Lys
Ratio)
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Parameter pH < 3.0 pH 4.0 - 4.5 (pI)
pH 7.4
(Physiological)

pH > 10.5

Glu State
Neutral (

)

Mixed (

)

Negative (

)

Negative (

)

Lys State
Positive (

)

Positive (

)

Positive (

)

Neutral (

)

Net Charge Positive (+) ~Zero (0) Negative (-) Negative (-)

Solubility Soluble Precipitate Soluble Soluble

Conformation
Random Coil /

Helix

Aggregated

Beta-Sheet
Random Coil Random Coil

Workflow: Correct Solubilization Protocol
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Start: Dry Powder
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Check Visual Appearance
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Action: Check pH.
Likely < 5.0 due to HBr release.
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Click to download full resolution via product page

Caption: Figure 2. Decision tree for solubilizing Poly(Glu, Lys) hydrobromide. Immediate

cloudiness usually indicates pH drift into the isoelectric zone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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